Cas no 7746-28-3 (3,6-Dimethyl-1H-indazole)

3,6-Dimethyl-1H-indazole structure
Product Name:3,6-Dimethyl-1H-indazole
3,6-Dimethyl-1H-indazole Properties
Names and Identifiers
-
- 3,6-Dimethyl-1H-indazole
- 3,6-dimethyl-2H-indazole
- 1H-Indazole, 3,6-dimethyl-
- 3,6-dimethyl-1(2)H-indazole
- 3,6-Dimethyl-indazol
- AC1LBVJE
- AK136347
- KB-234352
- SureCN12247
- 3,6-Dimethyl-1H-indazole #
- 7746-28-3
- SCHEMBL13154871
- YELUYTLFUPWAIQ-UHFFFAOYSA-N
- DTXSID80343442
- SCHEMBL12247
-
- InChIKey: YELUYTLFUPWAIQ-UHFFFAOYSA-N
- Inchi: InChI=1S/C9H10N2/c1-6-3-4-8-7(2)10-11-9(8)5-6/h3-5H,1-2H3,(H,10,11)
- SMILES: CC1=CC2=NNC(=C2C=C1)C
Computed Properties
- Exact Mass: 146.0845
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Rotatable Bond Count: 0
- Monoisotopic Mass: 146.084398327g/mol
- Heavy Atom Count: 11
- Complexity: 147
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 2.3
- Topological Polar Surface Area: 28.7Ų
Experimental Properties
- PSA: 28.68
3,6-Dimethyl-1H-indazole Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
Alichem | A269002408-1g |
3,6-Dimethyl-1H-indazole |
7746-28-3 | 95% | 1g |
$420.16 | 2023-09-01 | |
Chemenu | CM150206-1g |
3,6-Dimethyl-1H-indazole |
7746-28-3 | 95% | 1g |
$482 | 2021-08-05 |
3,6-Dimethyl-1H-indazole Related Literature
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Miriam Bru,Ignacio Alfonso,Michael Bolte,M. Isabel Burguete,Santiago V. Luis Chem. Commun., 2011,47, 283-285
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Helder M. Marques,Preston J. MacDougall Phys. Chem. Chem. Phys., 2019,21, 19969-19986
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Armando J. Marenco,David B. Pedersen,Shiliang Wang,Michael W. P. Petryk,Heinz-Bernhard Kraatz Analyst, 2009,134, 2021-2027
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Pingping Wan,Chen Yang,Aolin Wang,Liping Yu,Shixun Lian,Wenli Zhou Inorg. Chem. Front., 2023,10, 5089-5097
-
Rui Wang,Fang Zhang,Zunzhong Ye,Jian Wu,Liu Wang,Yuan Chen,Xiaofu Wang,Junfeng Xu Anal. Methods, 2015,7, 3692-3696
-
Jie Hou,Junyi Gong,Lei Bi J. Mater. Chem. A, 2022,10, 15949-15959
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Chun-Min Lin,David T. Wu,Heng-Kwong Tsao,Yu-Jane Sheng Soft Matter, 2012,8, 6139-6150
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Zhaoguo Hong,Jingjing Zhong,Sihui Gong,Sudi Huang,Qiongqiong Zhong,Dangdang Ding,Hedong Bian,Hong Liang,Fu-Ping Huang J. Mater. Chem. B, 2022,10, 5086-5094
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